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Compound of Interest

Compound Name: 2-tert-Butyl-1,4-dimethoxybenzene

Cat. No.: B1581072

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and spectral characterization of 2-tert-butyl-1,4-dimethoxybenzene. While direct
biological activity and its role in drug development are not extensively documented in current
literature, this guide furnishes foundational chemical data essential for researchers exploring its
potential applications. The synthesis is detailed through a well-established electrophilic
aromatic substitution, and a thorough compilation of its physicochemical and spectral data is
presented for analytical and comparative purposes.

Molecular Structure and Identification

2-tert-Butyl-1,4-dimethoxybenzene is an aromatic organic compound characterized by a
benzene ring substituted with a tert-butyl group and two methoxy groups at positions 1 and 4.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

IUPAC Name 2-tert-butyl-1,4-dimethoxybenzene

CAS Number 21112-37-8[1]

Molecular Formula C12H1802[1]

Molecular Weight 194.27 g/mol [1]

SMILES CC(C)(C)C1=C(C=CC(=C1)0C)0C|2]
InChl Key ALVIDUNBMKMTDC-UHFFFAOYSA-N[2]

1,4-Dimethoxy-2-tert-butylbenzene, Vetylbois, 2-
(1,1-Dimethylethyl)-1,4-dimethoxybenzene[1][2]

Synonyms

Physicochemical Properties

The physical and chemical properties of 2-tert-butyl-1,4-dimethoxybenzene are summarized

below. These properties are crucial for its handling, purification, and application in various

chemical contexts.

Table 2: Physicochemical Data

Property Value Reference

Melting Point 70-70.5 °C [3]

Boiling Point 273.8 °C at 760 mmHg [3]

Density 0.951 g/cm?3 [3]
Colorless to pale yellow liquid

Appearance ) [4]
or solid

- Soluble in common organic

Solubility [5]

solvents
Synthesis
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The primary route for the synthesis of 2-tert-butyl-1,4-dimethoxybenzene is the Friedel-Crafts
alkylation of 1,4-dimethoxybenzene. This electrophilic aromatic substitution reaction utilizes a
tert-butylating agent, typically tert-butanol, in the presence of a strong acid catalyst such as
sulfuric acid.[1][2][3][6][7] The methoxy groups on the benzene ring are activating and ortho-,
para-directing, leading to the substitution of the tert-butyl group at a position ortho to one of the
methoxy groups. To favor the mono-substituted product over the di-substituted analog (1,4-di-
tert-butyl-2,5-dimethoxybenzene), the stoichiometry of the reactants, particularly the amount of
the tert-butylating agent, must be carefully controlled.

Experimental Protocol: Friedel-Crafts Alkylation

This protocol is adapted from established procedures for the alkylation of 1,4-
dimethoxybenzene.[1][6][7]

Materials:

1,4-dimethoxybenzene

e tert-Butanol

e Glacial Acetic Acid

e Concentrated Sulfuric Acid
e Ice

o Water (deionized)

e Methanol

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 1,4-dimethoxybenzene in
glacial acetic acid.

e Add a stoichiometric equivalent or a slight excess of tert-butanol to the solution.

e Cool the flask in an ice-water bath.
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e Slowly add concentrated sulfuric acid dropwise to the cooled and stirring mixture,
maintaining a low temperature.

 After the addition is complete, allow the reaction to stir at room temperature for a specified
time to ensure completion.

e Quench the reaction by pouring the mixture over crushed ice.
e Collect the resulting solid precipitate by vacuum filtration.
e Wash the crude product thoroughly with water to remove any residual acid.

» Further purify the product by recrystallization from a suitable solvent, such as methanol, to
yield pure 2-tert-butyl-1,4-dimethoxybenzene.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 2-tert-Butyl-1,4-
dimethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581072#molecular-structure-of-2-tert-butyl-1-4-
dimethoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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